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Compound of Interest

Compound Name: Dibenzyl sulfoxide

Cat. No.: B177149

Essential Safety and Handling Guide for Dibenzyl
Sulfoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Dibenzyl sulfoxide, ensuring safe laboratory practices. While Dibenzyl sulfoxide is not
classified as a hazardous substance under the OSHA Hazard Communication Standard (29
CFR 1910.1200), adherence to good industrial hygiene and safety protocols is paramount.[1]

Hazard Identification

Although not formally classified as hazardous, some safety data suggests Dibenzyl sulfoxide
may cause irritation to the eyes, skin, or respiratory tract. One source indicates it could be
harmful if swallowed, denoted by the GHSO7 pictogram.[2] Therefore, exercising caution and
using appropriate personal protective equipment is essential.

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling Dibenzyl sulfoxide to
minimize exposure risk.
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Protection Type

Equipment

Specification

Eye/Face Protection

Safety glasses or chemical

safety goggles

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1][3]

Skin Protection

Chemical-resistant gloves

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
are recommended for both full

and splash contact.

Protective clothing

A standard lab coat or other
appropriate protective clothing
should be worn to prevent skin

exposure.[1][3]

Respiratory Protection

Generally not required

Respiratory protection is not
necessary under normal
laboratory conditions with
adequate ventilation. A particle
filter respirator should be
considered if dust generation

is unavoidable.[1][3]

Operational Plan: Step-by-Step Guidance

A systematic approach to the handling of Dibenzyl sulfoxide is critical for maintaining a safe

laboratory environment.

Receiving and Storage

« Inspection: Upon delivery, carefully inspect the container for any signs of damage or leakage.

o Storage Conditions: Store the chemical in a tightly sealed container in a cool, dry, and well-

ventilated area.

¢ Incompatible Materials: Keep Dibenzyl sulfoxide away from strong oxidizing agents, heat

sources, flames, and sparks.[1][3] Due to its hygroscopic nature, avoid exposure to moisture.

[1]
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e Labeling: Ensure all containers are clearly and accurately labeled with the chemical name
and any relevant hazard warnings.

Handling and Use

o Ventilation: Always handle Dibenzyl sulfoxide in a well-ventilated space, such as a
chemical fume hood.

o Personal Hygiene: Avoid all direct contact with skin, eyes, and clothing.[4] Eating, drinking, or
smoking while handling chemicals is strictly prohibited. Always wash hands thoroughly after
handling.

o Dust Prevention: As Dibenzyl sulfoxide is a solid, handle it carefully to prevent the
formation of airborne dust.[3]

Spill Response

o Small Spills:

Ensure the area is well-ventilated.

[¢]

[e]

Wear the appropriate PPE as detailed above.

o

Carefully sweep the solid material into a suitable, labeled container for disposal.[1]

o

Avoid actions that could generate dust.

[¢]

Thoroughly clean the spill area with soap and water.

e Large Spills:

o

Immediately evacuate the affected area.

o

Eliminate all potential ignition sources.

[¢]

Prevent the spilled material from entering drains or waterways.

[e]

Follow the containment and cleanup procedures for small spills, using non-sparking tools
where appropriate.
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First-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact ] ) ] )

ensuring to lift the eyelids. Seek medical

attention.[1]

Immediately wash the affected area with soap
) and plenty of water while removing any
Skin Contact . . oo
contaminated clothing. If irritation occurs or

persists, seek medical attention.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult or has stopped, provide artificial

respiration. Seek medical attention.[1]

Rinse the mouth with water and then drink
Ingestion plenty of water. Do not induce vomiting. Seek

immediate medical attention.[1]

Disposal Plan

o Waste Characterization: Users are responsible for determining if the chemical waste is
hazardous. Always consult and comply with local, regional, and national hazardous waste
regulations for accurate classification.[1]

» Disposal Method: All chemical waste must be disposed of in accordance with federal, state,
and local environmental regulations. It is recommended to use a licensed professional waste
disposal service.[5]

o Container Disposal: Empty containers should be treated as hazardous waste and disposed
of in the same manner as the chemical product. Do not reuse empty containers.

Physicochemical Data
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Property

Value

Physical State

Powder Solid[1]

Appearance Off-white[1]

Melting Point 130 -131°C/ 266 - 267.8 °F[1]

pH 6.0-6.5 (0.3g/L aqueous solution)[1]

Stability Stable under normal conditions; hygroscopic.[1]

[3]

Visual Workflow for Handling and Disposal
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Workflow for Handling Dibenzyl Sulfoxide
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Caption: Workflow for the safe handling and disposal of Dibenzyl sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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